Cas no 2034388-38-8 (N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide)

• Product Name: N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide
• CAS No: 2034388-38-8
• MF: C₁₈H₁₈N₂O₅
• MW: 342.345924854279
• CID: 5959595
• PubChem ID: 121017296
• Update Time: 2025-06-07

N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2034388-38-8
• N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide
• N-(1,3-benzodioxol-5-yl)-6-(oxolan-2-ylmethoxy)pyridine-3-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-6-[(oxolan-2-yl)methoxy]pyridine-3-carboxamide
• F6475-2233
• AKOS026689542

• Inchi： 1S/C18H18N2O5/c21-18(20-13-4-5-15-16(8-13)25-11-24-15)12-3-6-17(19-9-12)23-10-14-2-1-7-22-14/h3-6,8-9,14H,1-2,7,10-11H2,(H,20,21)
• InChI Key： NIHUPCGDZRBUMJ-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(C(NC2C=CC3=C(C=2)OCO3)=O)=CN=1

Computed Properties

• Exact Mass: 342.12157168g/mol
• Monoisotopic Mass: 342.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide

Introduction to N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide (CAS No. 2034388-38-8)

N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide, identified by its CAS number 2034388-38-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The core structure of N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide consists of a nicotinamide moiety linked to a benzo[d][1,3]dioxol ring system. The benzo[d][1,3]dioxol ring, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is a well-documented pharmacophore in medicinal chemistry, often associated with various biological activities. The presence of this ring system in the compound suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

The second key structural component is the tetrahydrofuran (THF) moiety, specifically the 2-methoxy derivative. The methoxy group attached to the THF ring introduces additional functionality that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The combination of these structural elements makes N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in nicotinamide derivatives as potential therapeutic agents. Nicotinamide, or Niacinamide, is a water-soluble form of vitamin B3 and has been extensively studied for its role in various physiological processes. Modifications to the nicotinamide core have led to the development of compounds with enhanced biological activity. For instance, derivatives with additional functional groups have shown promise in treating inflammatory diseases, neurodegenerative disorders, and metabolic conditions.

The benzo[d][1,3]dioxol ring system in N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide is particularly noteworthy. This scaffold has been reported to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the dibenzo[b,e][1,4]oxazepine core suggests that this compound may interact with specific enzymes or receptors involved in these pathways. Further studies are needed to elucidate the exact mechanisms of action.

The tetrahydrofuran moiety in the compound also plays a crucial role in its overall pharmacological profile. Tetrahydrofurans are known for their ability to enhance oral bioavailability and metabolic stability. The methoxy group on the THF ring may further modulate these properties by influencing the compound's solubility and interaction with metabolic enzymes. These features make N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide an attractive candidate for drug development.

Recent research has highlighted the potential of nicotinamide derivatives in treating neurological disorders. Studies have shown that modifications to the nicotinamide core can enhance its ability to cross the blood-brain barrier and exert neuroprotective effects. The structural features of N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide suggest that it may possess similar properties. Further investigation into its effects on neural pathways could lead to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the use of this compound in anti-inflammatory applications. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disease. Nicotinamide derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structure of N-(benzo[d][1,3]dioxol-5-yl)-6-((tetrahydrofuran -2 -yl)methoxy)nicotinamide may provide additional benefits in this context by targeting other inflammatory mediators.

The synthesis of N-(benzo[d][1,3]dioxol -5 -yl)-6 -((tetrahydrofuran -2 -yl)methoxy)nicotinamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzo[d][1,3]dioxol ring system followed by functionalization with the tetrahydrofuran moiety and methoxy group on the nicotinamide side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for therapeutic use. Preliminary studies suggest that N-(benzo[d][1 , 3 ] dioxol -5 - yl ) -6 -( ( tetrahydrofuran -2 - yl ) meth oxy ) nicoti namide exhibits good solubility and stability under physiological conditions , which bodes well for its future development.

In conclusion , N-(benzo [ d ] [ 1 , 3 ] diox ol -5 - yl ) -6 -( ( tetra hydro furan -2 - yl ) meth oxy ) nicoti namide ( CAS No . 2034388 -38 -8 ) is a promis ing compoun d with unique structural features and potential biological activities . Its combination of a ben zo [ d ] [ 1 , 3 ] dox ol ring system and a tet ra hydro furan moiety makes it an attractive candidate for further investigation in drug discovery . Further studies are warranted to elucidate its mechanisms of action , pharmacokinetic properties , and therapeutic potential .